5-nitro-N-[4-[[4-[(5-nitrothiophene-2-carbonyl)amino]phenyl]methyl]phenyl]thiophene-2-carboxamide

• IUPAC Name: 5-nitro-N-[4-[[4-[(5-nitrothiophene-2-carbonyl)amino]phenyl]methyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C23H16N4O6S2/c28-22(18-9-11-20(34-18)26(30)31)24-16-5-1-14(2-6-16)13-15-3-7-17(8-4-15)25-23(29)19-10-12-21(35-19)27(32)33/h1-12H,13H2,(H,24,28)(H,25,29)
• InChI Key: VOPFJUYYOHISKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)NC(=O)C3=CC=C(S3)[N+](=O)[O-])NC(=O)C4=CC=C(S4)[N+](=O)[O-]
• Molecular Formula: C23H16N4O6S2
• Molecular Weight: 508.5 g/mol

Description

5-nitro-N-[4-[[4-[(5-nitrothiophene-2-carbonyl)amino]phenyl]methyl]phenyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C23H16N4O6S2 and its molecular weight is 508.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation in Radiosensitization and Cytotoxicity

A study by Threadgill et al. (1991) focused on the synthesis of nitrothiophene-5-carboxamides and their evaluation as radiosensitizers and bioreductively activated cytotoxins. They found that compounds with strong tertiary amine bases or oxiranes were potent radiosensitizers. One compound, in particular, showed slight radiosensitization in mice, highlighting the potential use of such compounds in cancer treatment (Threadgill et al., 1991).

Crystal Structure Analysis

Freeman et al. (1995) described the crystal structure of a related compound, 3-Benzyl-5-phenyl-2-p-tolylthiophene. This study detailed the planarity of the thiophene ring and its structural properties, which are crucial for understanding the physical and chemical characteristics of such compounds (Freeman et al., 1995).

Inhibitors of Poly(ADP-ribose)Polymerase (PARP)

Shinkwin et al. (1999) investigated the synthesis of thiophenecarboxamides and their derivatives as inhibitors of PARP, an enzyme involved in DNA repair. This study indicated the potential of these compounds in enhancing the effectiveness of radiotherapy and chemotherapy for cancer (Shinkwin et al., 1999).

Synthesis of Functional Derivatives of Thiophene

Research by Shvedov et al. (1973) on the synthesis of nitro derivatives of thiophene provided insights into the chemical modifications and properties of thiophene-based compounds. This work contributes to the broader understanding of functional derivatives in chemical synthesis (Shvedov et al., 1973).